Cas no 165947-29-5 (Boc-N-methyl-tranexamic Acid)

• Product Name: Boc-N-methyl-tranexamic Acid
• CAS No: 165947-29-5
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD06656432
• CID: 136837
• PubChem ID: 2755964
• Update Time: 2025-08-05

Boc-N-methyl-tranexamic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-[[[(1,1-dimethylethoxy)carbonyl]methylamino]methyl]-, trans- (9CI)
• (Trans)-BOC-N-METHYL-TRANEXAMIC ACID
• 4-[[[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]methyl]cyclohexane-1-carboxylic acid
• BOC-N-METHYL-TRANEXAMIC ACID
• TRANS-4-(BOC-METHYLAMINOMETHYL)-CYCLOHEXANE CARBOXYLIC ACID
• (1R,4R)-4-(((tert-Butoxycarbonyl)(Methyl)aMino)Methyl)cyclohexanecarboxylic acid
• trans-4-(((tert-Butoxycarbonyl)(methyl)amino)methyl)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxyli?c acid, 4-?[[[(1,?1-?dimethylethoxy)?carbonyl]?methylamino]?methyl]?-?,?trans- (9CI)
• Tranexamic Acid Impurity 22
• Boc,Me-AMCHC
• Boc-N-methyl-tranexamic Acid

• MDL： MFCD06656432
• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(18)15(4)9-10-5-7-11(8-6-10)12(16)17/h10-11H,5-9H2,1-4H3,(H,16,17)/t10-,11-
• InChI Key： HCDBMQKQNARMBU-XYPYZODXSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H](CN(C(OC(C)(C)C)=O)C)CC1

Computed Properties

• Exact Mass: 271.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±11.0 °C(Predicted)
• PSA: 66.84000
• LogP: 2.74430
• pka: 4.86±0.10(Predicted)

Additional information on Boc-N-methyl-tranexamic Acid

Introduction to Boc-N-methyl-tranexamic Acid (CAS No. 165947-29-5)

Boc-N-methyl-tranexamic acid is a significant compound in the field of pharmaceutical chemistry, widely recognized for its utility in the synthesis of bioactive molecules and as an intermediate in drug development. This compound, with the chemical formula C₁₃H₁₅NO₆, is a derivative of tranexamic acid, a well-known antifibrinolytic agent. The presence of the Boc (tert-butoxycarbonyl) protective group and the N-methyl substitution makes it a valuable building block in peptide and protein synthesis, particularly in the pharmaceutical industry.

The CAS number 165947-29-5 uniquely identifies this compound and distinguishes it from other derivatives of tranexamic acid. This specificity is crucial in ensuring the correct compound is used in research and development, as well as in clinical applications. Boc-N-methyl-tranexamic acid is synthesized through a series of carefully controlled chemical reactions that preserve the integrity of the functional groups, making it highly suitable for further derivatization.

One of the most compelling aspects of Boc-N-methyl-tranexamic acid is its role in the development of novel therapeutic agents. Tranexamic acid itself has been extensively studied for its ability to inhibit the breakdown of fibrin clots, making it effective in treating conditions such as hemophilia and heavy menstrual bleeding. The modification with a Boc group enhances stability during synthetic processes, while the N-methyl substitution improves solubility and bioavailability, potentially expanding its therapeutic applications.

Recent research has highlighted the importance of Boc-N-methyl-tranexamic acid in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in targeting various biological pathways, including those involved in inflammation and cancer. The Boc-N-methyl-tranexamic acid derivative serves as a key intermediate in constructing these complex molecules, facilitating their synthesis and optimization.

In addition to its role in peptidomimetic design, Boc-N-methyl-tranexamic acid has been explored for its potential applications in drug delivery systems. Researchers have investigated its use as a component in prodrugs, which are inactive forms of a drug that are converted into their active form within the body. This approach can enhance drug absorption and reduce side effects. The stability provided by the Boc group ensures that the compound remains intact during formulation, while its structural properties allow for efficient conversion into active pharmaceutical ingredients.

The pharmaceutical industry has also shown interest in Boc-N-methyl-tranexamic acid for its potential as a chiral building block. Chirality refers to the property of a molecule that makes it non-superimposable on its mirror image, a characteristic that is critical for many drugs. By incorporating chiral centers into Boc-N-methyl-tranexamic acid derivatives, researchers can develop enantiomerically pure drugs that exhibit improved efficacy and reduced toxicity. This has led to increased interest in synthesizing and studying this compound for its chiral derivatives.

Another area where Boc-N-methyl-tranexamic acid has made significant contributions is in the field of enzyme inhibition. Certain enzymes play a crucial role in disease pathways, and inhibiting these enzymes can lead to therapeutic benefits. Researchers have utilized Boc-N-methyl-tranexamic acid as a scaffold to design inhibitors targeting enzymes involved in blood clotting disorders and inflammatory diseases. The flexibility provided by the N-methyl group allows for modifications that enhance binding affinity and selectivity, making this compound an invaluable tool in enzyme inhibition studies.

The synthesis of Boc-N-methyl-tranexamic acid involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the process. These techniques allow for automated synthesis on resin supports, reducing manual intervention and improving reproducibility. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) ensures that the final product meets stringent quality standards.

In conclusion, Boc-N-methyl-tranexamic acid (CAS No. 165947-29-5) is a versatile compound with significant applications in pharmaceutical chemistry. Its role as an intermediate in peptidomimetic synthesis, drug delivery systems, chiral drug development, and enzyme inhibition underscores its importance in modern drug discovery. As research continues to uncover new therapeutic applications, Boc-N-methyl-tranexamic acid will undoubtedly remain at the forefront of pharmaceutical innovation.